1-[2-(diethylamino)ethyl]-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-5-(3-nitrophenyl)-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: (4E)-1-[2-(diethylamino)ethyl]-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-5-(3-nitrophenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H29N3O6/c1-5-26(6-2)12-13-27-22(17-8-7-9-19(15-17)28(32)33)21(24(30)25(27)31)23(29)18-10-11-20(34-4)16(3)14-18/h7-11,14-15,22,29H,5-6,12-13H2,1-4H3/b23-21+
• InChI Key: LOWYOWDDGWABQW-XTQSDGFTSA-N
• Canonical SMILES: CCN(CC)CCN1C(C(=C(C2=CC(=C(C=C2)OC)C)O)C(=O)C1=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CCN(CC)CCN1C(/C(=C(/C2=CC(=C(C=C2)OC)C)\O)/C(=O)C1=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C25H29N3O6
• DSSTOX Substance ID: DTXSID801107875
• Molecular Weight: 467.5 g/mol
• CAS RN: 433326-88-6

Description

This compound is a complex organic molecule that contains several functional groups. It has a pyrrol-2-one ring, which is a five-membered ring with one oxygen atom and a double bond. The ring is substituted with various groups including a diethylaminoethyl group, a 4-methoxy-3-methylbenzoyl group, and a 3-nitrophenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. These groups would likely cause the molecule to have a non-linear shape. The presence of the nitro group could introduce some polarity to the molecule.

Chemical Reactions Analysis

The compound contains several functional groups that are known to undergo specific reactions. For example, the nitro group can participate in reduction reactions to form amines, and the ester group can undergo hydrolysis to form carboxylic acids and alcohols.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by the polar nitro group and the nonpolar benzoyl and phenyl groups. Its melting and boiling points would depend on factors like molecular weight and intermolecular forces.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. Its activity would likely depend on the context in which it’s used, such as the type of biological system or chemical reaction it’s involved in.